molecular formula C23H21N3O B5721372 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one

2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one

Cat. No. B5721372
M. Wt: 355.4 g/mol
InChI Key: FFEVYGQUQRBBSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is a heterocyclic compound that has attracted significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been studied extensively for its pharmacological properties and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is not fully understood. However, it is believed to work by inhibiting specific enzymes or receptors in the body, which can lead to various pharmacological effects. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one have been extensively studied. This compound has been shown to have anticancer, antifungal, and antiviral activities. It has also been shown to modulate the immune system by inhibiting specific enzymes or receptors in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one in lab experiments is its high yield and purity. This compound can be synthesized easily and is relatively stable. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell lines, and caution should be taken when handling this compound in the lab.

Future Directions

There are several future directions that can be explored with 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one. One potential direction is to study the compound's potential as a kinase inhibitor. This compound has been shown to inhibit certain kinases, and further research in this area could lead to the development of new kinase inhibitors. Another potential direction is to study the compound's potential as an immunomodulator. This compound has been shown to modulate the immune system, and further research in this area could lead to the development of new immunomodulatory drugs.
Conclusion
In conclusion, 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is a heterocyclic compound that has shown promising results in various scientific studies. This compound has potential applications in medicinal chemistry, including anticancer, antifungal, and antiviral activities. It has also been studied for its potential use as a kinase inhibitor and for its ability to modulate the immune system. Further research in this area could lead to the development of new drugs with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one involves the condensation of 2-aminobenzylamine and 2-phenyl-3,4-dihydro-2H-pyrido[4,3-c]quinazolin-4-one in the presence of acetic acid. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the final product using sodium borohydride. The yield of this reaction is typically high, and the purity of the final product can be achieved through recrystallization.

Scientific Research Applications

2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one has been extensively studied for its potential applications in medicinal chemistry. This compound has shown promising results in various scientific studies, including anticancer, antifungal, and antiviral activities. It has also been studied for its potential use as a kinase inhibitor and for its ability to modulate the immune system.

properties

IUPAC Name

2-benzyl-3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21N3O/c27-23-18-13-7-8-14-19(18)24-22-21(17-11-5-2-6-12-17)20(25-26(22)23)15-16-9-3-1-4-10-16/h1-6,9-12,25H,7-8,13-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFEVYGQUQRBBSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=C(C1)C(=O)N3C(=N2)C(=C(N3)CC4=CC=CC=C4)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.